Cas no 158474-72-7 (Prohydrojasmon racemate)

Prohydrojasmon racemate Properties

Names and Identifiers

• PROHYDROJASMON
• jasmon
• n-propyl dihydrojasmonate
• prohydrojasmon (bsi proposed)
• PROHYDROJASMON STANDARD (MIXTURE OF ISOMERS)
• propyl 2-[(1R,2R)-3-oxo-2-pentylcyclopentyl]acetate
• Prohydrojasmon [iso]
• Prohydrojasmon racemate
• Propyldihydrojasmonate
• Prohydrojasmon, isomer 1
• CS-0043350
• 158474-72-7
• propyl dihydrojasmonate
• AKOS030525325
• SCHEMBL3245957
• AS-69767
• HY-112101
• DTXSID30870056
• PROPYL 2-(3-OXO-2-PENTYLCYCLOPENTYL)ACETATE
• Propyl (3-oxo-2-pentylcyclopentyl)acetate
• IPDFPNNPBMREIF-UHFFFAOYSA-N
• propyl-3-oxo-2-pentylcyclo-pentylacetate
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, propyl ester
• Prohydrojasmon (racemate)
• DA-77085
• G13484
• n-Propyl dihydrojasmonate
• +Expand

• MDL： MFCD29050500
• InChIKey： IPDFPNNPBMREIF-CHWSQXEVSA-N
• Inchi： InChI=1S/C15H26O3/c1-3-5-6-7-13-12(8-9-14(13)16)11-15(17)18-10-4-2/h12-13H,3-11H2,1-2H3
• SMILES： O=C(OCCC)CC1C(CCCCC)C(CC1)=O

Computed Properties

• Exact Mass: 254.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 254.18819469g/mol
• Heavy Atom Count: 18
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 3.50530
• PSA: 43.37000
• Refractive Index: 1.455
• Boiling Point: 340.2°Cat760mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 145.3°C
• Color/Form: No data available
• Density: 0.967